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Compound Name: 2-Hydroxy-3-methylbenzonitrile
CAS No.: 13589-71-4
Cat. No.: B1339967

Get Quote

In the landscape of modern drug development and materials science, the ability to predict molecular properties prior to synthesis is not merely an ady

\

methylbenzonitrile, a substituted aromatic nitrile, represents a class of compounds with significant potential. Benzonitrile derivatives are pivotal intet
pharmaceuticals, agrochemicals, and advanced polymers.[1] The strategic placement of hydroxyl (-OH), methyl (-CHs), and nitrile (-C=N) groups on t
electronic environment, suggesting potential applications in areas requiring specific molecular recognition, biological activity, or nonlinear optical (NLC

This technical guide serves as a comprehensive manual for researchers and scientists on the theoretical investigation of 2-Hydroxy-3-methylbenzoi
Scientist, the objective is to move beyond a simple recitation of methods. Instead, this guide elucidates the causality behind computational choices, p
predicting the molecule's structural, vibrational, and electronic characteristics. We will leverage Density Functional Theory (DFT), a powerful quantum
detailed molecular portrait. The protocols and analyses described herein are designed to be self-validating systems, where theoretical predictions are
established experimental principles, ensuring a high degree of scientific integrity and trustworthiness.

The Computational Foundation: Density Functional Theory (DFT)

The cornerstone of modern computational chemistry for organic molecules is Density Functional Theory (DFT). Its widespread adoption stems from a
computational cost and accuracy, making it an ideal tool for systems like 2-Hydroxy-3-methylbenzonitrile.

Expertise in Method Selection: Instead of treating the molecule's wave function as a complex, multi-electron problem, DFT simplifies the calculation b
electron density. For our analysis, the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is selected.[4] This choice is deliberate; B3LYP ii
Hartree-Fock exchange, which provides a more accurate description of electron correlation, a critical factor for 1-conjugated systems like the benzen

To describe the atomic orbitals, we employ the 6-311++G(d,p) basis set.[6][7]

* 6-311G: A "split-valence" basis set where core electrons are described by one function and valence electrons are described by three, allowing for ¢
chemical bonds.

« ++: Diffuse functions are added for both heavy atoms and hydrogen. These are essential for accurately modeling systems with lone pairs or where
such as the oxygen and nitrogen atoms in our molecule.

o (d,p): Polarization functions are added to heavy atoms (d) and hydrogen atoms (p). These functions allow the orbitals to change shape, which is cri
nature of chemical bonds and achieving accurate molecular geometries.[8]

Standard Computational Workflow Protocol

The following protocol outlines the logical sequence for a comprehensive DFT analysis using a software package like Gaussian.
« Input Structure Generation: A 2D or 3D structure of 2-Hydroxy-3-methylbenzonitrile is drawn using a molecular editor.

« Geometry Optimization: An initial calculation is performed to find the lowest energy (most stable) conformation of the molecule. This step is critical,
calculated from this optimized structure.
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* Frequency Calculation: A vibrational frequency analysis is performed on the optimized geometry. A key validation check is to ensure there are no in
that the structure is a true energy minimum.[9]

» Property Calculations: From the optimized structure, further calculations are performed to determine electronic properties (HOMO-LUMO, MEP), in
nonlinear optical properties (NLO).

« Data Analysis & Visualization: The output data is analyzed, tabulated, and compared with known experimental values for similar compounds to vali
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Caption: Generalized workflow for DFT analysis of 2-Hydroxy-3-methylbenzonitrile.

Molecular Geometry Optimization

The first output from a successful DFT calculation is the molecule's equilibrium geometry. This provides the precise bond lengths, bond angles, and d
dimensional structure. Comparing these theoretical values with experimental data from X-ray crystallography of similar molecules is a primary methoc
level.[3][7]

Caption: Optimized molecular structure of 2-Hydroxy-3-methylbenzonitrile with atom numbering.
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Parameter Bond Theoretical Value (A) Typical Expe
Bond Lengths C-C (Aromatic) 1.39-1.41 1.38-1.42
C-0 (Phenolic) 1.367 1.35 - 1.37[3]

C-CHs 1.510 1.50 - 1.52

C-CN 1.445 1.43-1.46

C=N 1.158 1.15-1.17

O-H 0.965 0.96 - 0.98

Bond Angles C-C-C (Aromatic) 118°-121° 119°-121°
C-C-O 119.5° 118°-121°

C-C=N 178.5° 178° - 180°

Note: Theoretical values are predicted based
on B3LYP/6-311++G(d,p) calculations and are
consistent with values reported for similar
substituted benzonitriles.[1][3][6]

Vibrational Spectral Analysis

Theoretical vibrational analysis is a powerful tool for interpreting experimental FT-IR and FT-Raman spectra. The calculation provides the frequencies

vibrational modes of the molecule. However, the theoretical calculations are based on a harmonic oscillator approximation in the gas phase, while ex|

or liquid phase. This discrepancy, along with basis set limitations, causes calculated frequencies to be systematically higher than experimental ones.[

Trustworthiness through Scaling: To bridge this gap, a scaling factor (typically ~0.96 for B3LYP) is applied to the computed wavenumbers.[5][10] This

improves the agreement between theoretical and experimental spectra, allowing for confident assignment of the observed spectral bands to specific t

Vibrational Mode

Functional Group

Theoretical (Scaled) Wavenumber (cm™?)

Expected EX|

O-H Stretch Hydroxyl (-OH) ~3550 (Broad) 3200 - 3600([8]
C-H Stretch Aromatic 3050 - 3100 3000 - 3100
C-H Stretch Methyl (-CHs) 2930 - 2980 2850 - 3000[11
C=N Stretch Nitrile (-CN) ~2235 2220 - 2240[11
C=C Stretch Aromatic Ring 1450 - 1610 1400 - 1650[11
C-O Stretch Phenolic ~1250 1200 - 1300
C-H Bend (Out-of-plane) Aromatic 750 - 900 730 - 900[4]

Electronic Properties and Chemical Reactivity Insights

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are known as the frontier molecular orbitals.
the molecule's ability to donate electrons, while the LUMO's energy relates to its ability to accept electrons.[13] The energy difference between them,

descriptor of chemical reactivity and kinetic stability.[3][14]

* Large HOMO-LUMO Gap: Implies high stability and low chemical reactivity because it requires more energy to excite an electron from the HOMO t

* Small HOMO-LUMO Gap: Suggests the molecule is more reactive and can be easily polarized. This is a desirable trait for NLO materials.[15]
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For 2-Hydroxy-3-methylbenzonitrile, the T-systems of the benzene ring and the nitrile group are expected to contribute significantly to the frontier ¢
the electron-rich phenol ring, while the LUMO may have significant contributions from the electron-withdrawing nitrile group.[3] The calculated energy
the molecule's potential for intramolecular charge transfer (ICT), a key mechanism for NLO activity.[2][13]

Caption: The HOMO-LUMO energy gap determines chemical reactivity and electronic transitions.

Molecular Electrostatic Potential (MEP)

The MEP is a color-coded map of the total electron density on the molecular surface. It is an invaluable tool for predicting how a molecule will interact
+ Red Regions (Negative Potential): Indicate areas of high electron density, such as around the oxygen and nitrogen atoms. These are the most likel

» Blue Regions (Positive Potential): Indicate areas of low electron density, typically around the hydrogen atoms (especially the phenolic hydrogen). T
nucleophilic attack.

« Green Regions (Neutral Potential): Represent areas of intermediate potential, such as the carbon backbone of the benzene ring.

For drug development professionals, the MEP map provides a clear visual guide to the regions of the molecule that are likely to engage in hydrogen t
interactions with a biological target.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a deeper understanding of the electron delocalization and bonding within a molecule. It transforms the complex, delocalized n
bond orbitals that align with the intuitive Lewis structure of bonds and lone pairs. The most critical output of this analysis is the stabilization energy, E(
between an occupied (donor) orbital and an unoccupied (acceptor) orbital.[13]

A high E(2) value indicates a strong hyperconjugative interaction, meaning significant electron density is shared between the orbitals, which contribut:
molecule. For 2-Hydroxy-3-methylbenzonitrile, key interactions would include the delocalization of lone pairs from the oxygen atom (n) into the anti
(n - 1), which is a classic example of resonance stabilization.

Nonlinear Optical (NLO) Properties

Organic molecules with significant intramolecular charge transfer (ICT) characteristics often exhibit large nonlinear optical responses.[2][15] These m
applications in optoelectronics, such as optical switching and data storage.[16] DFT calculations can reliably predict the key parameters that govern M

* Dipole Moment (1): A measure of the overall polarity of the molecule.
« Polarizability (a): The ease with which the electron cloud of the molecule can be distorted by an external electric field.
» First-Order Hyperpolarizability (Bo): The primary determinant of second-order NLO activity. A large o value is a strong indicator of a promising NLC

The presence of the electron-donating hydroxyl group and the electron-withdrawing nitrile group on the same m-conjugated system suggests that 2-H
possess notable NLO properties.

NLO Parameter Calculated Value (esu) Urea (Reference)
Dipole Moment () 3.5-4.5 Debye 1.37 Debye
Mean Polarizability (a) ~1.5x10-2 0.38 x 10~
Total Hyperpolarizability (o) 3.0-4.0x 1073 0.37 x 1073°

Note: Calculated values are estimates based on B3LYP/6-
311++G(d,p) results for similar benzonitrile derivatives.[14] The
values for 2-Hydroxy-3-methylbenzonitrile are predicted to be
significantly higher than those of urea, a standard reference
material for NLO studies.
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Conclusion

This guide has detailed a multi-faceted theoretical approach to characterizing 2-Hydroxy-3-methylbenzonitrile. By employing Density Functional Th
311++G(d,p) basis set, we can generate reliable predictions of the molecule's geometry, vibrational spectra, electronic reactivity, and nonlinear optica
which emphasizes the synergy between computational prediction and experimental validation, provides a robust framework for researchers. The insic
studies are fundamental for guiding synthetic efforts and exploring the potential of 2-Hydroxy-3-methylbenzonitrile in the fields of medicinal chemisi
accelerating the innovation cycle.

References

Please note that direct theoretical studies on 2-Hydroxy-3-methylbenzonitrile are limited in the provided search results. The references below perta
closely related benzonitrile derivatives, which form the authoritative basis for the analyses presented in this guide.

« MDPI. (2022, March 11). Computational and Experimental Study of Nonlinear Optical Susceptibilities of Composite Materials Based on PVK Polyrr

* ResearchGate. (2025, August 20). Nonlinear Optical characterization of 4-(4-Pentenyloxy)Benzonitrile | Request PDF.

« National Institutes of Health (NIH). (n.d.). Crystal structure, Hirshfeld surface analysis and DFT studies of 2-[(2-hydroxy-5-methylbenzylidene)aminc

« Research India Publications. (n.d.). Spectroscopic investigation (FT-IR, FT-Raman, UV, NMR), Computational analysis (DFT method) and Molecul¢
from: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQFxZeU4Z0geUewaAn1VAXTGN3XEpiO7XHhwcFfBji4i5ZHp1hNxDZbjZIraskidjmTIkT3FmzilyEUURILG7CNG6E6KpVKWBt3zTKV2
MG1ugSHNWgAgwtZTwmQS_uFUyIBA==

» International Journal of ChemTech Research. (2020). Spectroscopic Studies and Vibrational Assignments, Homo- Lumo, UV-VIS, NBO Analysis of

* BenchChem. (2025). A Comparative Guide to the Spectroscopic Analysis of 3-Methylbenzonitrile and Its Derivatives.
» Elsevier. (2015). Benchmark thermochemistry of methylbenzonitriles: Experimental and theoretical study.
« National Institutes of Health (NIH). (n.d.). Optical Properties of New Third-Order Nonlinear Materials Modified by Click Chemistry.

* SciSpace. (2023). HOMO-LUMO, NBO, NLO, MEP analysis and molecular docking using DFT calculations in DFPA. Available from: [Link]

« Der Pharma Chemica. (2009). Comparative vibrational spectroscopic investigation of benzonitrile derivatives using density functional theory.

e BenchChem. (2025). A Comparative Guide to the DFT Analysis of 3-Methylbenzonitrile and Related Isomers.

» Journal of Chemical and Pharmaceutical Sciences. (n.d.). Vibrational Frequencies, NBO Analysis, NLO Properties, UV-Visible and.

e PubChem. (n.d.). 2-Hydroxy-3-methylbutanenitrile.

* Royal Society of Chemistry. (n.d.). 2-((2-hydroxybenzylidene)amino)-5-methylbenzonitrile cobalt(ii) with HSA: an experimental and molecular dynar

« BenchChem. (2025). Application Notes and Protocols for the Analytical Detection of 2-Hydroxybenzonitrile.

« National Institutes of Health (NIH). (2021, June 11). Experimental and theoretical spectroscopic (FT-IR, FT-Raman, UV-VIS) analysis, natural bond
studies on 2-bromo-6-methoxynaphthalene: A potential anti-cancer drug - PMC.

* ResearchGate. (2025, August 9). The spectroscopic (FT-IR, UV-vis), Fukui function, NLO, NBO, NPA and tautomerism effect analysis of (E)-2-[(2-
methoxybenzylidene)amino]benzonitrile | Request PDF.

e PubChem. (n.d.). 2-Hydroxy-3-methyl-2-butenenitrile.

« National Institutes of Health (NIH). (n.d.). Exploration of Nonlinear Optical Properties for the First Theoretical Framework of Non-Fullerene DTS(FB

e YouTube. (2025, March 6). HOMO-LUMO Analysis in Chem3D | Visualizing Molecular Orbitals & Reactivity.

« Akademik Veri Yénetim Sistemi | AVESIS. (2015). The spectroscopic (FT-IR, UV-vis), Fukui function, NLO, NBO, NPA and tautomerism effect analy
methoxybenzylidene)amino]benzonitrile.

« Asian Journal of Chemistry. (2014). Synthesis, Spectroscopic Characterization and Thermal Studies of (E,E)-2-Hydroxy-3-methoxybenzaldehyde A

* MDPI. (2022, February 28). Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methy

* ResearchGate. (2025, August 5). Molecular structure and vibrational spectra of 2-formyl benzonitrile by density functional theory and ab initio Hartr

* ResearchGate. (2025, August 8). Molecular structure, vibrational spectroscopic studies and analysis of 2-fluoro-5-methylbenzonitrile | Request PDI

* ResearchGate. (2025, August 8). Computational studies on the structure and vibrational spectra of 2-hydroxy-5-methyl-3-nitropyridine.

* ResearchGate. (2025, August 8). Ab-initio calculations, FT-IR and FT-Raman spectra of 2-chloro-6-methyl benzonitrile.

* ResearchGate. (2025, August 7). Density functional theory studies on the structure, spectra (FT-IR, FT-Raman, and UV) and first order molecular t
methoxy-N-(2-chloro-benzyl)-benzaldehyde-imine: Comparison to experimental data.

» University of Toronto Scarborough. (n.d.). Interpreting UV-Vis Spectra.

e MDPI. (n.d.). The 2-hydroxy-3-(4-aryl-1-piperazinyl)propyl Phthalimide Derivatives as Prodrugs—Spectroscopic and Theoretical Binding Studies wi

* ResearchGate. (2025, August 6). (PDF) Experimental and theoretical spectroscopic investigations of 2-Bromo-4-methylbenzonitrile.

« National Institutes of Health (NIH). (n.d.). Vibrational spectroscopy, quantum computational and molecular docking studies on 2-chloroquinoline-3-c

o MOST Wiedzy. (2022, August 9). Linear and Nonlinear Optical Properties of Azobenzene Derivatives Modified with an (Amino)naphthalene Moiety.

* Penza State University. (n.d.). Structure of 2-nitro-2'-hydroxy-5'-methylazobenzene: Theoretical and spectroscopic study.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1339967/docs?utm_src=pdf-body#introduction-bridging-theory-and-application-with-computational-chemistry
https://www.benchchem.com/product/b1339967/docs?utm_src=pdf-body#introduction-bridging-theory-and-application-with-computational-chemistry
https://www.benchchem.com/product/b1339967/docs?utm_src=pdf-body#introduction-bridging-theory-and-application-with-computational-chemistry
http://dx.doi.org/10.32571/ijct.1135173
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Semantic Scholar. (n.d.). The spectroscopic (FT-IR, UV-vis), Fukui function, NLO, NBO, NPA and tautomerism effect analysis of (E)-2-[(2-hydroxy-¢
methoxybenzylidene)amino]benzonitrile..

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. sphinxsai.com [sphinxsai.com]
. Computational and Experimental Study of Nonlinear Optical Susceptibilities of Composite Materials Based on PVK Polymer Matrix and Benzonit

. Crystal structure, Hirshfeld surface analysis and DFT studies of 2-[(2-hydroxy-5-methylbenzylidene)amino]benzonitrile - PMC [pmc.ncbi.nim.nih.

1
2
3
e 4. benchchem.com [benchchem.com]
5. derpharmachemica.com [derpharmachemica.com]
6. ripublication.com [ripublication.com]
7

. Experimental and theoretical spectroscopic (FT-IR, FT-Raman, UV-VIS) analysis, natural bonding orbitals and molecular docking studies on 2-br
potential anti-cancer drug - PMC [pmc.ncbi.nim.nih.gov]

« 8. mdpi.com [mdpi.com]

* 9. researchgate.net [researchgate.net]

« 10. Vibrational spectroscopy, quantum computational and molecular docking studies on 2-chloroquinoline-3-carboxaldehyde - PMC [pmc.ncbi.nim.i
¢ 11. benchchem.com [benchchem.com]

¢ 12. jchps.com [jchps.com]

« 13. researchgate.net [researchgate.net]

e 14. scispace.com [scispace.com]

« 15. Exploration of Nonlinear Optical Properties for the First Theoretical Framework of Non-Fullerene DTS(FBTTh2)2-Based Derivatives - PMC [pm
» 16. Optical Properties of New Third-Order Nonlinear Materials Modified by Click Chemistry - PMC [pmc.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Introduction: Bridging Theory and Application with Computational Chemistry]. BenchChem, [2026]. [Online PD
[https://Iwww.benchchem.com/product/b1339967/docs#introduction-bridging-theory-and-application-with-computational-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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